Cas no 93759-30-9 (1-[1-(3-methoxyphenyl)cyclopentyl]methanamine)
1-[1-(3-methoxyphenyl)cyclopentyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methoxyphenyl)cyclopentanemethanamine
- 1-(3-methoxyphenyl)cyclopentyl]methanamine
- 1-[1-(3-methoxyphenyl)cyclopentyl]methanamine
-
- MDL: MFCD11898958
- Inchi: 1S/C13H19NO/c1-15-12-6-4-5-11(9-12)13(10-14)7-2-3-8-13/h4-6,9H,2-3,7-8,10,14H2,1H3
- InChI Key: BGSIHODNNABVJG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(OC)=C2)(CN)CCCC1
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 324.1±25.0 °C at 760 mmHg
- Flash Point: 147.8±16.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-[1-(3-methoxyphenyl)cyclopentyl]methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-[1-(3-methoxyphenyl)cyclopentyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228663-25mg |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228663-50mg |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M228663-250mg |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 250mg |
$ 365.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D777753-1g |
1-(3-Methoxyphenyl)cyclopentanemethanamine |
93759-30-9 | 95% | 1g |
$715 | 2024-07-20 | |
| Enamine | EN300-72690-0.05g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 0.05g |
$80.0 | 2025-02-20 | |
| Enamine | EN300-72690-0.1g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 0.1g |
$119.0 | 2025-02-20 | |
| Enamine | EN300-72690-0.25g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 0.25g |
$169.0 | 2025-02-20 | |
| Enamine | EN300-72690-0.5g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 0.5g |
$267.0 | 2025-02-20 | |
| Enamine | EN300-72690-1.0g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 1.0g |
$341.0 | 2025-02-20 | |
| Enamine | EN300-72690-2.5g |
[1-(3-methoxyphenyl)cyclopentyl]methanamine |
93759-30-9 | 95.0% | 2.5g |
$548.0 | 2025-02-20 |
1-[1-(3-methoxyphenyl)cyclopentyl]methanamine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-[1-(3-methoxyphenyl)cyclopentyl]methanamine
1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine (CAS 93759-30-9): A Comprehensive Overview
1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine (CAS 93759-30-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentylmethanamine structure and 3-methoxyphenyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C13H19NO, with a molecular weight of 205.30 g/mol. The compound's structural features make it a valuable building block in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents.
The chemical properties of 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine are influenced by its aromatic and aliphatic components. The methoxy group at the 3-position of the phenyl ring enhances the compound's solubility in organic solvents, while the cyclopentyl moiety contributes to its stereochemical complexity. Researchers have explored its potential in modulating neurotransmitter systems, particularly in studies related to neurodegenerative diseases and mood disorders, which are among the most searched topics in biomedical research today.
In recent years, the demand for 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine has increased due to its applications in drug discovery and pharmaceutical development. Its role as a precursor for psychoactive compounds has been a subject of scientific inquiry, aligning with the growing public interest in mental health treatments. The compound's mechanism of action often involves interactions with serotonin receptors, a hot topic in neuroscience research. This connection to serotonin pathways makes it relevant to current discussions about depression and anxiety disorders, which are frequently searched terms in health-related queries.
The synthesis of 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine typically involves multi-step organic reactions, including Grignard reactions and reductive amination. These processes are of particular interest to synthetic chemists, as evidenced by the high search volume for organic synthesis techniques in academic databases. The compound's purity and stability are critical factors in its applications, with analytical methods such as HPLC and NMR spectroscopy being commonly employed for quality control.
From a commercial perspective, 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The global market for such fine chemicals has seen steady growth, driven by increased R&D investment in neurological therapeutics. This trend reflects the broader pharmaceutical industry's focus on CNS disorders, which consistently rank among the top health concerns in search engine data.
Safety considerations for handling 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. The compound's storage typically requires protection from light and moisture, with many researchers opting for argon-filled containers to maintain stability—a practice frequently discussed in chemical forums and Q&A platforms.
Future research directions for 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine may explore its potential in developing novel pharmacological agents. With the increasing prevalence of mental health conditions worldwide (a trending topic in health searches), compounds affecting neurotransmitter systems remain a priority for drug development. The unique structural features of this molecule offer opportunities for structure-activity relationship (SAR) studies, particularly in designing more selective receptor modulators.
In conclusion, 1-[1-(3-Methoxyphenyl)cyclopentyl]methanamine (CAS 93759-30-9) represents an important compound at the intersection of medicinal chemistry and neuroscience research. Its applications in pharmaceutical development and relevance to current health trends make it a subject of ongoing scientific interest. As research continues to uncover the potential of such specialty chemicals, they will likely remain focal points in both academic studies and industry applications, addressing some of today's most pressing medical challenges.
93759-30-9 (1-[1-(3-methoxyphenyl)cyclopentyl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)